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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the surgical technique for

utilizing Endobon®, a bovine-derived hydroxyapatite xenograft, in maxillary sinus

augmentation procedures. The information is intended to guide research and development

professionals in understanding the material's application and performance.

Product Overview
Endobon® is a non-resorbable bone graft substitute composed of hydroxyapatite ceramic

derived from cancellous bovine bone.[1][2][3] It undergoes a high-temperature, two-step

deproteinization process to ensure safety from biological contaminants such as bacteria,

viruses, and prions.[2][3] The resulting material is osteoconductive, serving as a scaffold to

support new bone growth.[3] Its interconnected micro and macro pores are designed to

facilitate vascular ingrowth and graft stability.[2] Endobon® is indicated for various dental and

oral surgical procedures, including maxillary sinus elevation.[2] It is available in small (500–

1000 µm) and large (1000–2000 µm) granule sizes, with the larger size being preferred for

sinus augmentation.[2][4]

Quantitative Data from Clinical Studies
The following tables summarize quantitative data from clinical studies evaluating the efficacy of

Endobon® in maxillary sinus augmentation and related bone grafting procedures.
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Table 1: Clinical Outcomes of Endobon® in Maxillary Sinus Augmentation

Study
Number of
Patients/Sin
uses

Healing
Period

Implant
Placement

Implant
Survival
Rate

Key
Findings

Felice et al.

(2015)[5]

10 patients /

10 sinuses
4 months 18 implants

Not specified

in summary

Endobon®

was shown to

be clinically

effective for

the

reconstructio

n of sinus

floors prior to

implant

placement.[5]

Nevins et al.

(2011)[5]

14 patients /

14 sinuses
6 months

Implants

placed after

healing

Not specified

in summary

Histological

analysis

confirmed

vital bone

formation

with

remaining

Endobon®

granules

integrated

and

surrounded

by woven and

lamellar

bone.[5]

Table 2: Histomorphometric Analysis of Bone Regeneration with Endobon® (from Nevins et

al., 2011)
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Parameter Mean Percentage (%)

New Bone Formation Not specified in summary

Remaining Xenograft Not specified in summary

Connective Tissue/Marrow Space Not specified in summary

Note: While the study by Nevins et al. (2011) is cited as providing histomorphometric data, the

specific percentages were not available in the reviewed summary documents.

Experimental Protocols
Surgical Protocol for Maxillary Sinus Augmentation with
Endobon® (Lateral Window Technique)
This protocol describes a generalized lateral window approach for maxillary sinus

augmentation using Endobon® xenograft granules.

1. Pre-operative Preparation:

Obtain informed consent from the patient.

Perform a thorough clinical and radiographic examination, including cone-beam computed

tomography (CBCT), to assess the sinus anatomy and residual bone height.

Administer prophylactic antibiotics as per standard surgical protocols.

2. Anesthesia and Flap Design:

Administer local anesthesia to achieve profound numbness of the surgical site.

Create a full-thickness mucoperiosteal flap on the lateral wall of the maxilla. A crestal incision

with vertical releasing incisions is commonly used to ensure adequate access and visibility.

3. Osteotomy:

Carefully create a bony window on the lateral sinus wall using a round diamond bur or

piezoelectric surgical unit. The dimensions of the window should be sufficient to allow for
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instrumentation and graft placement.

4. Schneiderian Membrane Elevation:

Gently fracture the bony window inward and carefully elevate the Schneiderian membrane

from the sinus floor and walls using specialized sinus lift elevators. Extreme care must be

taken to avoid perforation of the membrane.

In case of a small perforation, a resorbable collagen membrane may be used to repair it.[5]

5. Endobon® Granule Preparation and Placement:

Hydrate the Endobon® granules. A study by Ramirez-Fernandez et al. suggests mixing the

granules with the patient's venous blood.[6] Manufacturer information indicates that the

granules adhere to one another when hydrated, facilitating transfer to the defect site.[3][4]

The hydrated Endobon® granules can be mixed with autologous bone chips to enhance the

regenerative outcome.

Carefully pack the Endobon® mixture into the newly created space between the elevated

sinus membrane and the sinus floor.[6] Avoid over-compressing the graft material to allow

space for blood clot formation and new bone ingrowth.[7]

6. Membrane Placement and Closure:

Cover the lateral window with a resorbable collagen membrane to contain the graft material

and guide tissue regeneration.[6][7]

Reposition the mucoperiosteal flap and achieve primary wound closure with sutures.

7. Post-operative Care:

Provide the patient with detailed post-operative instructions, including analgesics and

antibiotics as needed.

Advise the patient to avoid activities that could create pressure in the sinus, such as blowing

their nose forcefully, for several weeks.
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Schedule follow-up appointments to monitor healing.

8. Healing and Implant Placement:

Allow for a healing period of approximately 6 months for sufficient bone formation to occur.[7]

After the healing period, assess the augmented site clinically and radiographically prior to

dental implant placement.

Visualizations
Signaling Pathway and Workflow Diagrams

Endobon® Scaffold

Cellular Events

Endobon® Granule
(Hydroxyapatite)

Blood Clot Formation
(Fibrin Network)

 provides scaffold

Mesenchymal Stem Cells
(from bone marrow)

 releases growth factors
Osteoprogenitor Cells

 differentiate into
Osteoblasts

 differentiate into New Bone Matrix
(Osteoid Deposition)

 deposit
 on surface of

Click to download full resolution via product page

Caption: Osteoconduction with Endobon® Scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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